Cas no 1115940-74-3 (1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one)

• Product Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one
• CAS No: 1115940-74-3
• MF: C₂₂H₂₀FN₅OS
• MW: 421.49050617218
• CID: 5391032
• Update Time: 2025-06-14

1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(5H-pyrimido[5,4-b]indol-4-ylsulfanyl)ethanone
• 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one

• Inchi： 1S/C22H20FN5OS/c23-15-5-7-16(8-6-15)27-9-11-28(12-10-27)19(29)13-30-22-21-20(24-14-25-22)17-3-1-2-4-18(17)26-21/h1-8,14,26H,9-13H2
• InChI Key： PCFLUSFMDTYBMM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=C(F)C=C2)CC1)CSC1=C2C(=NC=N1)C1=C(N2)C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one

Recent Advances in the Study of 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one (CAS: 1115940-74-3)

The compound 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one (CAS: 1115940-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of this compound, which features a pyrimido[5,4-b]indole core linked to a fluorophenylpiperazine moiety via a sulfanyl-ethanone bridge. Researchers have employed advanced synthetic techniques, such as microwave-assisted reactions and palladium-catalyzed cross-coupling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, facilitating further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on several kinase targets, including those involved in cancer and neurodegenerative diseases. For instance, it has shown promising activity against protein kinase C (PKC) and cyclin-dependent kinases (CDKs), which are critical regulators of cell proliferation and apoptosis. Additionally, molecular docking studies suggest that the compound's unique structure allows it to bind selectively to the ATP-binding sites of these kinases, thereby inhibiting their activity.

Further investigations into the compound's mechanism of action have revealed its potential as a multi-targeted agent. In addition to its kinase inhibitory properties, it has been found to modulate serotonin and dopamine receptors, suggesting possible applications in the treatment of psychiatric disorders. This dual functionality highlights the compound's versatility and underscores the need for comprehensive pharmacological profiling.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. For example, introducing hydrophilic groups has been explored to improve solubility and reduce toxicity.

In conclusion, 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}ethan-1-one represents a promising candidate for further drug development. Its unique structural features, combined with its multi-targeted biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.